

quantitative structure-activity relationship (QSAR) of benzenesulfonamides.

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-amino-N-benzylbenzenesulfonamide
CAS No.: 303780-52-1
Cat. No.: B1277738

[Get Quote](#)

An Expert's Comparative Guide to the Quantitative Structure-Activity Relationship (QSAR) of Benzenesulfonamides


Prepared for: Researchers, Scientists, and Drug Development Professionals

The benzenesulfonamide scaffold is a cornerstone of medicinal chemistry, a privileged structure whose derivatives have yielded a remarkable array of therapeutic agents, from pioneering antimicrobial drugs to modern targeted cancer therapies. The enduring challenge and opportunity lie in rationally modifying this core to enhance potency, selectivity, and pharmacokinetic properties. Quantitative Structure-Activity Relationship (QSAR) modeling serves as a powerful computational lens to achieve this, transforming raw biological data into predictive, statistically validated models that guide the design of superior molecules.^{[1][2][3]}

This guide provides a comparative analysis of QSAR studies on benzenesulfonamide derivatives across several major therapeutic areas. Moving beyond a simple recitation of statistical parameters, we will dissect the causality behind these models, offering field-proven insights into why certain molecular features drive biological activity.

The QSAR Workflow: A Conceptual Framework

At its core, QSAR is a systematic process that links the chemical structure of a compound to its biological activity.[1] The fundamental principle is that the variations in the biological response of a series of congeneric compounds are dependent on the changes in their molecular properties. The entire workflow is a self-validating system, where the quality of the input data and the statistical rigor of the model determine the reliability of its predictions.



[Click to download full resolution via product page](#)

Caption: A generalized workflow for a QSAR study.

Part 1: QSAR of Benzenesulfonamides as Carbonic Anhydrase Inhibitors

Context: Benzenesulfonamides are the archetypal inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[4] Their inhibition is a validated therapeutic strategy for conditions like glaucoma, and more recently, for cancer, by targeting tumor-associated isoforms such as CA IX and XII.[5] QSAR studies have been instrumental in designing isoform-selective inhibitors.

Model Comparison:

- 2D-QSAR (Multiple Linear Regression - MLR): This approach establishes a linear equation correlating biological activity (like the inhibition constant, K_i) with calculated molecular descriptors. In a study on benzenesulfonamides incorporating cyanoacrylamide moieties, MLR was used to model activity against hCA IX and XII.[5] The models identified descriptors such as WHIM (Weighted Holistic Invariant Molecular), GETAWAY (GEometry, Topology, and

Atom-Weights Assembly), and 3D-MoRSE (3D-Molecule Representation of Structures based on Electron diffraction) as being statistically significant.[5]

- Expertise & Causality: The significance of these descriptors points towards the importance of the overall 3D shape, molecular size, and atomic distribution for effective binding. For instance, GETAWAY descriptors encode information about molecular leverage, which can be interpreted as how effectively different parts of the molecule can position themselves within the funnel-shaped active site of the CA enzyme.
- 3D-QSAR (CoMFA & CoMSIA): These methods provide a more intuitive understanding by generating 3D contour maps around an aligned set of molecules.[6][7]
 - Comparative Molecular Field Analysis (CoMFA) calculates steric and electrostatic fields. For CA inhibitors, CoMFA maps often highlight the critical requirement for a sterically compact, electronegative group (the sulfonamide) to coordinate with the Zn^{2+} ion in the active site.
 - Comparative Molecular Similarity Indices Analysis (CoMSIA) extends this by adding hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields.[8][9] CoMSIA studies on heterocyclic sulfonamides have revealed that favorable hydrophobic regions often correspond to a "hydrophobic pocket" within the CA active site, while H-bond donor/acceptor fields pinpoint key interactions with amino acid residues like Thr199.[6]

Data Summary: Comparison of QSAR Models for CA Inhibitors

QSAR Model	Target Isoform(s)	Key Statistical Parameters	Important Descriptor Types	Reference
MLR	hCA IX, hCA XII	$r = 0.980 - 0.992$	WHIM, GETAWAY, 3D-MoRSE, RDF	[5]
3D-QSAR	hCA II	Not specified	Steric, Electrostatic, Hydrophobic, H-bond	[6]
Regression	hCA I, II, IX, XII	Not specified	Physicochemical parameters	[4]

Part 2: QSAR of Benzenesulfonamides as Anticancer Agents

Context: The anticancer activity of benzenesulfonamides is multifaceted, stemming from mechanisms including the inhibition of tumor-associated CA IX, receptor tyrosine kinases, cyclin-dependent kinases (CDKs), and matrix metalloproteinases (MMPs).[\[10\]](#)[\[11\]](#)[\[12\]](#)[\[13\]](#) QSAR helps to deconvolute these complex activities and optimize for potency against specific cancer cell lines.

Model Comparison:

- Chromatographic QSAR (QSRR): In an innovative approach, the lipophilicity of anticancer sulfonamides was assessed using reversed-phase HPLC.[\[10\]](#) This data was then used to build Quantitative Structure-Retention Relationship (QSRR) and QSAR models. The study demonstrated a strong correlation between chromatographically determined lipophilicity and the anticancer activity (pIC_{50}) against the HCT-116 human colon cancer cell line.[\[10\]](#)
 - Expertise & Causality: This highlights the critical role of lipophilicity in determining the bioavailability and ability of a drug to cross cell membranes to reach its intracellular target. The model suggests an optimal lipophilicity range is necessary; too low, and the

compound won't enter the cell, too high, and it may be sequestered in lipid bilayers or suffer from poor solubility.

- **MLR for Cytotoxicity:** QSAR studies on 1,3,5-triazine-bearing benzenesulfonamides against HCT-116, MCF-7, and HeLa cell lines used MLR with 2D and 3D descriptors.[\[14\]](#) The resulting models provided statistically significant predictions for cytotoxic activity, allowing researchers to identify which structural modifications would likely enhance potency.[\[14\]](#)
- **3D-QSAR for Enzyme Targets:** A 3D-QSAR study on benzenesulfonate derivatives as inhibitors of MMP-2, an enzyme implicated in tumor invasion, successfully generated CoMFA and CoMSIA models.[\[12\]](#) The contour maps from this study provided a clear roadmap for design, indicating where bulky groups would be favorable (sterically favored regions) and where electron-withdrawing groups would enhance activity (electropositive potential regions).[\[12\]](#)

Data Summary: Comparison of QSAR Models for Anticancer Benzenesulfonamides

QSAR Model	Target / Cell Line	Key Statistical Parameters	Important Descriptor Types	Reference
GA-PLS	HCT-116	Not specified	Chromatographic indices ($\log k_n$), $\log P$	[10]
MLR	HCT-116, MCF-7, HeLa	Statistically significant models	Topological (2D), Conformational (3D)	[14]
CoMFA/CoMSIA	MMP-2	Not specified	Steric, Electrostatic	[12]

Part 3: QSAR of Benzenesulfonamides as Antimicrobial Agents

Context: The legacy of sulfonamides began with their antibacterial effects. Modern research focuses on creating novel derivatives to overcome resistance and broaden the spectrum of

activity.[15][16][17] QSAR is a key tool in this endeavor, helping to refine structures for enhanced potency against both bacterial and fungal pathogens.

Model Comparison:

- **Hansch Analysis:** A classic 2D-QSAR method, Hansch analysis, was effectively used to study benzenesulfonamide-fluoroquinolone hybrids.[15] The study found a linear correlation between the minimum inhibitory concentration (MIC) and a combination of electronic (e.g., Hammett constants) and steric (e.g., Taft parameters) descriptors. A key finding was that small, electron-donating groups increased activity against Gram-positive bacteria.[15]
 - **Expertise & Causality:** This suggests that the electronic nature of the substituents directly influences the interaction with the bacterial topoisomerase target. Electron-donating groups may enhance the binding affinity within the active site, while the steric parameters define the size and shape constraints for optimal fit. The minor role of hydrophobicity indicated that transport to the target was not the primary differentiating factor for activity in this series.[15]
- **Multi-target QSAR (mt-QSAR):** For compounds with broad-spectrum antimicrobial activity, mt-QSAR models can be highly effective. A study on benzimidazole-benzenesulfonic acid derivatives developed an mt-QSAR model that outperformed individual one-target models.[18] The model identified the topological Balaban index (J) and the electronic parameter LUMO (Lowest Unoccupied Molecular Orbital energy) as crucial for describing activity against a panel of bacteria and fungi.[18]
 - **Expertise & Causality:** The importance of a topological index like 'J' points to the significance of the molecule's branching and connectivity for its overall interaction profile. The LUMO energy relates to a molecule's ability to accept electrons, suggesting that charge-transfer interactions could be a key part of the mechanism of action.

Data Summary: Comparison of QSAR Models for Antimicrobial Benzenesulfonamides

QSAR Model	Target Organisms	Key Statistical Parameters	Important Descriptor Types	Reference
Hansch Analysis	Gram-positive bacteria	Linear correlation	Electronic, Steric	[15]
mt-QSAR	Bacteria and Fungi	Effective in describing activity	Topological (Balaban index J), Electronic (LUMO)	[18]
In-silico	Pseudomonas aeruginosa	Good binding properties predicted	AlogP, Eccentric connectivity index	[19] [20]

Part 4: Experimental Protocols for QSAR Model Development & Validation

Trustworthiness: A QSAR model is only as reliable as the experimental data it is built upon. The following protocols describe self-validating systems for generating the high-quality, consistent data required for robust modeling.

Protocol 1: General Synthesis of N-Substituted Benzenesulfonamides

This protocol describes a common and reliable method for synthesizing benzenesulfonamide derivatives via the reaction of a primary or secondary amine with a benzenesulfonyl chloride.

Rationale: This two-step process is widely applicable and allows for significant diversity in the final product by varying both the amine and the sulfonyl chloride starting materials.[\[21\]](#)[\[22\]](#)

Pyridine is used as a base to neutralize the HCl byproduct, driving the reaction to completion.

Step-by-Step Methodology:

- **Dissolution:** In a dry round-bottom flask under a nitrogen atmosphere, dissolve the desired amine (1.0 eq) in anhydrous pyridine or dichloromethane (DCM).

- **Cooling:** Cool the reaction mixture to 0 °C in an ice bath. This is critical to control the exothermicity of the reaction.
- **Addition of Sulfonyl Chloride:** Add the appropriate benzenesulfonyl chloride (1.0-1.2 eq) dropwise to the stirred solution. The slight excess of sulfonyl chloride ensures complete consumption of the amine.
- **Reaction:** Allow the reaction to warm to room temperature and stir for 4-24 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).
- **Work-up:** Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 1N HCl (to remove excess pyridine), saturated sodium bicarbonate solution (to remove unreacted sulfonyl chloride), and brine.
- **Purification:** Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[\[21\]](#)
- **Characterization:** Confirm the structure and purity of the final compound using ^1H NMR, ^{13}C NMR, IR spectroscopy, and mass spectrometry.[\[21\]](#)

Protocol 2: In Vitro Carbonic Anhydrase (hCA II) Inhibition Assay

This protocol describes the stopped-flow CO_2 hydration assay, a gold-standard method for measuring the inhibition of CA enzymes.


Rationale: This assay directly measures the fundamental catalytic activity of CA—the hydration of CO_2 . The change in pH during the reaction is monitored using a colorimetric indicator. The assay's precision and reproducibility are essential for generating reliable K_i values for QSAR analysis.

Step-by-Step Methodology:

- **Reagent Preparation:**
 - **Buffer:** Prepare a 20 mM HEPES buffer, pH 7.5.

- Enzyme Stock: Prepare a stock solution of purified human CA II (hCA II) in the buffer.
- Inhibitor Stocks: Prepare serial dilutions of the synthesized benzenesulfonamide compounds in DMSO.
- Indicator Solution: Prepare a solution of a suitable pH indicator (e.g., p-nitrophenol) in the buffer.
- Substrate: Prepare a saturated CO₂ solution by bubbling CO₂ gas through chilled, deionized water.
- Assay Procedure:
 - The assay is performed using a stopped-flow spectrophotometer.
 - Syringe 1: Contains the hCA II enzyme, buffer, pH indicator, and the inhibitor at a specific concentration.
 - Syringe 2: Contains the saturated CO₂ solution.
 - Initiation: The instrument rapidly mixes equal volumes from both syringes, initiating the CO₂ hydration reaction.
 - Data Acquisition: The absorbance change of the pH indicator is monitored over time (milliseconds). The initial linear slope of this curve is proportional to the initial velocity of the enzyme-catalyzed reaction.
- Data Analysis:
 - Measure the initial reaction rates at various inhibitor concentrations.
 - Calculate the percent inhibition relative to a control reaction with no inhibitor (only DMSO).
 - Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a dose-response curve.
 - Convert the IC₅₀ value to the inhibition constant (K_i) using the Cheng-Prusoff equation, which requires knowledge of the substrate (CO₂) concentration and the enzyme's

Michaelis constant (K_m).



[Click to download full resolution via product page](#)

Caption: Experimental workflow for generating QSAR-ready data.

Conclusion & Future Perspectives

This guide demonstrates that QSAR is not a monolithic entity but a versatile toolkit adaptable to the specific challenges posed by different biological targets. For well-defined active sites like that of carbonic anhydrase, 3D-QSAR methods like CoMFA and CoMSIA provide invaluable spatial insights. For complex multifactorial activities like whole-cell cytotoxicity or broad-spectrum antimicrobial effects, 2D-QSAR and mt-QSAR models excel at identifying the key physicochemical and topological properties that govern efficacy.

The predictive power of any QSAR model is fundamentally limited by its training set and the accuracy of its underlying experimental data.[2] The future of rational drug design with benzenesulfonamides lies in the integration of these validated QSAR models with other computational techniques. Combining QSAR with molecular docking can provide a more complete picture of ligand-receptor interactions. Furthermore, the application of artificial intelligence and machine learning algorithms to larger datasets promises to uncover more complex, non-linear structure-activity relationships, paving the way for the next generation of highly optimized benzenesulfonamide-based therapeutics.

References

- Lopez, A. G., et al. (2001). Benzenesulfonamide analogs of fluoroquinolones. Antibacterial activity and QSAR studies. *Journal of Medicinal Chemistry*, 44(22), 3571-3581. [[Link](#)]
- Ali, A., et al. (2018). Exploring QSARs of some benzenesulfonamides incorporating cyanoacrylamide moieties as a carbonic anhydrase inhibitors (specifically against tumor-associated isoforms IX and XII). *Journal of Enzyme Inhibition and Medicinal Chemistry*, 33(1), 1147-1154. [[Link](#)]
- Hassan, A. S. (2023). Quantitative Structure-Activity Relationship for Novel Benzenesulfonamides Derivatives as Prominent Inhibitors of Carbonic Anhydrase Isoforms. *Molecules*, 28(9), 3698. [[Link](#)]
- Szymczak, W., et al. (2021). Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Relationships Approaches. *Molecules*, 26(11), 3393. [[Link](#)]

- Kumar, R., et al. (2014). Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as Antimicrobial Agents. *Journal of Pharmacy and Nutrition Sciences*, 4(2), 135-153. [[Link](#)]
- Wang, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. *Pharmaceuticals*, 16(3), 461. [[Link](#)]
- Saeed, A., et al. (2011). Synthesis and Antidiabetic Evaluation of Benzenesulfonamide Derivatives. *Iranian Journal of Pharmaceutical Research*, 10(4), 771-778. [[Link](#)]
- Nocentini, A., et al. (2019). Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. *Molecules*, 24(21), 3911. [[Link](#)]
- Shay, J., et al. (2007). 3D-QSAR Study of Some Heterocyclic Sulfonamide Analogs as hCAII Inhibitors. *Letters in Drug Design & Discovery*, 4(1), 1-10. [[Link](#)]
- Kumar, A., et al. (2015). 3D-QSAR CoMFA Studies on Benzenesulfonamides with Benzimidazole Moieties as Inhibitors of Carbonic Anhydrases XII as Antitumor Agents. *Letters in Drug Design & Discovery*, 12(1), 60-66. [[Link](#)]
- Li, L., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives as Potent CDK9 Inhibitors. *ACS Medicinal Chemistry Letters*, 14(9), 1279-1286. [[Link](#)]
- Wang, D., et al. (2022). Design, synthesis and biological evaluation of novel biphenylsulfonamide derivatives as selective AT2 receptor antagonists. *Frontiers in Chemistry*, 10, 969317. [[Link](#)]
- Abbas, H. S., et al. (2018). SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. *Acta Poloniae Pharmaceutica*, 75(4), 849-861. [[Link](#)]
- Liu, Y., et al. (2014). Design, synthesis, evaluation and 3D-QSAR analysis of benzosulfonamide benzenesulfonates as potent and selective inhibitors of MMP-2. *RSC Advances*, 4(74), 39214-39225. [[Link](#)]

- Abbas, H. S., et al. (2018). SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. *Acta Poloniae Pharmaceutica*, 75(4), 849-861. [\[Link\]](#)
- Han, X., et al. (2011). Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. *ACS Medicinal Chemistry Letters*, 2(6), 487-491. [\[Link\]](#)
- Sriram, D., et al. (2011). 4-[1-(Substituted aryl/alkyl carbonyl)-benzoimidazol-2-yl]-benzenesulfonic acids: synthesis, antimicrobial activity, QSAR studies, and antiviral evaluation. *European Journal of Medicinal Chemistry*, 46(1), 389-396. [\[Link\]](#)
- Kumar, R., et al. (2014). Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as Antimicrobial Agents. *Journal of Pharmacy and Nutrition Sciences*, 4(2), 135-153. [\[Link\]](#)
- Sławiński, J., et al. (2018). Synthesis, Antitumor Evaluation, Molecular Modeling and Quantitative Structure–Activity Relationship (QSAR) of Novel 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-4-chloro-5-methyl-N-(1H-benzo[d]imidazol-2-yl)benzenesulfonamides. *Molecules*, 23(6), 1464. [\[Link\]](#)
- Said, M. F., et al. (2022). Synthesis, molecular modelling and QSAR study of new N-phenylacetamide-2-oxoindole benzensulfonamide conjugates as carbonic anhydrase inhibitors with antiproliferative activity. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 37(1), 1161-1178. [\[Link\]](#)
- Wang, M., et al. (2018). Quantitative structure-activity relationship (QSAR) directed the discovery of 3-(pyridin-2-yl)benzenesulfonamide derivatives as novel herbicidal agents. *Pest Management Science*, 74(1), 189-199. [\[Link\]](#)
- General procedure for the synthesis of the benzenesulfonamides. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Kumar, V., et al. (2019). Synthesis and biological evaluation of benzenesulphonamide-bearing 1,4,5-trisubstituted-1,2,3-triazoles possessing human carbonic anhydrase I, II, IV,

and IX inhibitory activity. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 34(1), 1051-1061. [[Link](#)]

- Mokhtar, H. I., et al. (2022). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. *RSC Medicinal Chemistry*, 13(10), 1251-1268. [[Link](#)]
- Jadhav, A. L., et al. (2022). Quantitative Structure-Activity Relationship (QSAR): A Review. *International Journal of Novel Research and Development*, 7(6). [[Link](#)]
- Tong, W., et al. (2003). Quantitative structure-activity relationship methods: perspectives on drug discovery and toxicology. *Environmental Health Perspectives*, 111(13), 1625-1635. [[Link](#)]
- 3d qsar. (2015, May 11). SlideShare. [[Link](#)]
- Bhatshankar, S. B., & Tapkir, A. S. (2023). QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP AND GROUP-BASED QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP: A REVIEW. *International Journal of Pharmaceutical Sciences and Research*, 14(3), 1131-1148. [[Link](#)]
- Neamati, N., et al. (2003). Application of CoMFA and CoMSIA 3D-QSAR and docking studies in optimization of mercaptobenzenesulfonamides as HIV-1 integrase inhibitors. *Journal of Medicinal Chemistry*, 46(6), 942-956. [[Link](#)]
- Khalifa, A. A., et al. (2013). CoMFA and CoMSIA 3D-QSAR analysis of DMDP derivatives as anti-cancer agents. *Journal of the Taiwan Institute of Chemical Engineers*, 44(6), 926-934. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. ijnrd.org \[ijnrd.org\]](#)
- [2. Quantitative structure-activity relationship methods: perspectives on drug discovery and toxicology - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. ijpsr.com \[ijpsr.com\]](#)
- [4. nanobioletters.com \[nanobioletters.com\]](#)
- [5. tandfonline.com \[tandfonline.com\]](#)
- [6. eurekaselect.com \[eurekaselect.com\]](#)
- [7. 3d qsar | PPTX \[slideshare.net\]](#)
- [8. Application of CoMFA and CoMSIA 3D-QSAR and docking studies in optimization of mercaptobenzenesulfonamides as HIV-1 integrase inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. CoMFA and CoMSIA 3D-QSAR analysis of DMDP derivatives as anti-cancer agents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. mdpi.com \[mdpi.com\]](#)
- [11. pubs.acs.org \[pubs.acs.org\]](#)
- [12. researchgate.net \[researchgate.net\]](#)
- [13. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - RSC Advances \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [14. Synthesis, Antitumor Evaluation, Molecular Modeling and Quantitative Structure–Activity Relationship \(QSAR\) of Novel 2-\[\(4-Amino-6-N-substituted-1,3,5-triazin-2-yl\)methylthio\]-4-chloro-5-methyl-N-\(1H-benzo\[d\]imidazol-2\(3H\)-ylidene\)Benzenesulfonamides - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. Benzenesulfonamide analogs of fluoroquinolones. Antibacterial activity and QSAR studies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. ptfarm.pl \[ptfarm.pl\]](#)
- [17. SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. 4-\[1-\(Substituted aryl/alkyl carbonyl\)-benzoimidazol-2-yl\]-benzenesulfonic acids: synthesis, antimicrobial activity, QSAR studies, and antiviral evaluation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. Abstract :Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as](#)

[Antimicrobial Agents - Lifescience Global \[lifescienceglobal.com\]](#)

- [20. researchgate.net \[researchgate.net\]](#)
- [21. Synthesis and Antidiabetic Evaluation of Benzenesulfonamide Derivatives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [quantitative structure-activity relationship (QSAR) of benzenesulfonamides.]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1277738/docs#quantitative-structure-activity-relationship-qsar-of-benzenesulfonamides\]](https://www.benchchem.com/product/b1277738/docs#quantitative-structure-activity-relationship-qsar-of-benzenesulfonamides)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check